Cas no 314246-29-2 (N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 314246-29-2
• MF: C₂₁H₁₇N₅O₇S₂
• MW: 515.518981695175
• CID: 5946571
• PubChem ID: 1555092
• Update Time: 2025-05-26

N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide
• N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)-5-nitrobenzo[b]thiophene-2-carboxamide
• N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]-5-nitro-1-benzothiophene-2-carboxamide
• C21H17N5O7S2
• N-{4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}-5-nitro-1-benzothiophene-2-carboxamide
• 314246-29-2
• AKOS002347595
• Oprea1_201313
• F1750-0143

• Inchi： 1S/C21H17N5O7S2/c1-32-19-11-18(23-21(24-19)33-2)25-35(30,31)15-6-3-13(4-7-15)22-20(27)17-10-12-9-14(26(28)29)5-8-16(12)34-17/h3-11H,1-2H3,(H,22,27)(H,23,24,25)
• InChI Key： UQMNDTOPDJCGLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC2C=C(C=CC=2S1)[N+](=O)[O-])=O)(NC1C=C(N=C(N=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 515.05694025g/mol
• Monoisotopic Mass: 515.05694025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 202Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes 1-benzothiophene-2-carboxanilides

Additional information on N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide

Comprehensive Analysis of N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 314246-29-2)

In the realm of specialized chemical compounds, N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 314246-29-2) stands out as a molecule of significant interest due to its unique structural and functional properties. This compound, characterized by its intricate molecular architecture, has garnered attention in various research fields, including medicinal chemistry, material science, and agrochemical development. The presence of both sulfamoylphenyl and benzothiophene moieties contributes to its versatile reactivity and potential applications.

The 2,6-dimethoxypyrimidin-4-yl group in this compound is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Researchers have explored similar structures for their potential in drug discovery, especially in targeting enzyme inhibition and signal transduction pathways. The 5-nitro-1-benzothiophene-2-carboxamide segment further enhances the compound's profile, offering opportunities for modifications to optimize its properties for specific uses. This dual functionality makes it a compelling subject for synthetic and applied chemistry studies.

Recent trends in chemical research highlight a growing interest in sulfonamide-based compounds, driven by their diverse pharmacological effects. N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide aligns with this trend, as its sulfamoylphenyl group could be pivotal in designing novel therapeutics or agrochemicals. Searches for "sulfonamide derivatives in drug design" or "pyrimidine-based bioactive molecules" often lead to discussions about compounds like this, underscoring its relevance in contemporary scientific inquiries.

From a structural perspective, the compound's nitrobenzothiophene component is another area of focus. Nitroaromatic compounds are frequently investigated for their electronic properties, making them candidates for applications in organic electronics or as intermediates in synthetic chemistry. The integration of a benzothiophene ring system adds complexity and potential for π-stacking interactions, which are crucial in material science and supramolecular chemistry. These attributes make CAS No. 314246-29-2 a subject of interest beyond traditional chemical applications.

In the context of sustainability and green chemistry, researchers are increasingly examining how compounds like N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide can be synthesized with minimal environmental impact. Questions such as "eco-friendly synthesis of sulfonamide derivatives" or "green chemistry approaches for nitroaromatics" reflect this shift. The compound's multifunctional nature allows for exploration in catalytic processes or solvent-free reactions, aligning with global efforts to reduce chemical waste and energy consumption.

Another hot topic in the scientific community is the computational modeling of complex molecules. N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide, with its intricate structure, serves as an excellent candidate for molecular docking studies or density functional theory (DFT) calculations. Researchers often search for "computational analysis of benzothiophene derivatives" or "molecular dynamics of sulfonamide compounds," highlighting the intersection of experimental and theoretical chemistry in understanding such molecules.

The potential applications of this compound extend to the agrochemical sector, where pyrimidine and sulfonamide functionalities are frequently leveraged in the development of herbicides and fungicides. With increasing demand for crop protection solutions, compounds like CAS No. 314246-29-2 could play a role in addressing challenges related to pest resistance and environmental safety. Searches for "next-generation agrochemicals" or "sustainable crop protection chemicals" often touch upon these themes, emphasizing the compound's broader industrial relevance.

In summary, N-{4-(2,6-dimethoxypyrimidin-4-yl)sulfamoylphenyl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 314246-29-2) represents a multifaceted compound with promising applications across multiple disciplines. Its structural features, including the 2,6-dimethoxypyrimidin-4-yl, sulfamoylphenyl, and 5-nitro-1-benzothiophene-2-carboxamide groups, offer a rich platform for innovation. Whether in drug discovery, material science, or agrochemical development, this molecule continues to inspire research and discussion, aligning with both scientific curiosity and practical industry needs.